Cas no 631-88-9 (all-trans-Retinyl Oleate)

• Product Name: all-trans-Retinyl Oleate
• CAS No: 631-88-9
• MF: C₃₈H₆₂O₂
• MW: 550.897692203522
• CID: 517524
• Update Time: 2026-04-29

all-trans-Retinyl Oleate Chemical and Physical Properties

Names and Identifiers

• Retinol,15-[(9Z)-9-octadecenoate]
• all-trans-Retinyl Oleate
• all-trans-Retinyl Ol
• retinol oleate
• retinyl stearate

Computed Properties

• Exact Mass: 550.47500

Experimental Properties

• PSA: 26.30000
• LogP: 12.09870

Additional information on all-trans-Retinyl Oleate

All-Trans-Retinyl Oleate: A Comprehensive Overview

All-trans-Retinyl Oleate, identified by the CAS number 631-88-9, is a significant compound in the realm of skincare and cosmeceuticals. This compound, a derivative of vitamin A, has garnered substantial attention due to its ability to combat signs of aging and enhance skin health. The molecule consists of a retinol group attached to an oleic acid moiety, which enhances its stability and bioavailability compared to other retinol derivatives. Recent studies have highlighted its efficacy in reducing fine lines, improving skin texture, and promoting collagen synthesis, making it a cornerstone in anti-aging formulations.

The chemical structure of All-trans-Retinyl Oleate plays a pivotal role in its functionality. The all-trans configuration ensures optimal penetration into the skin layers, allowing for sustained release of retinol. This characteristic is particularly beneficial for individuals with sensitive skin, as it minimizes irritation often associated with more potent retinoid compounds. Moreover, the oleic acid component acts as a carrier, facilitating the delivery of retinol to the dermal layer where it exerts its rejuvenating effects.

Recent advancements in dermatological research have underscored the importance of All-trans-Retinyl Oleate in addressing photodamage. Exposure to UV radiation induces oxidative stress, leading to the degradation of collagen and elastin fibers. Studies have demonstrated that this compound can mitigate these effects by upregulating antioxidant enzymes and enhancing DNA repair mechanisms. Consequently, products containing All-trans-Retinyl Oleate are increasingly being recommended as part of comprehensive sun protection regimens.

In addition to its anti-aging benefits, All-trans-Retinyl Oleate has shown promise in treating hyperpigmentation and acne vulgaris. By modulating melanocyte activity and reducing sebum production, this compound offers a multifaceted approach to skin care. Clinical trials have reported significant improvements in skin clarity and tone among participants using formulations enriched with All-trans-Retinyl Oleate. These findings align with the growing trend towards natural and bioactive ingredients in cosmetics.

The synthesis and formulation of All-trans-Retinyl Oleate involve meticulous processes to ensure stability and efficacy. Researchers have explored various delivery systems, including microencapsulation and lipid nanoparticles, to optimize its performance in different product matrices. These innovations have expanded its application beyond topical creams to include serums, gels, and even oral supplements aimed at systemic skin health.

From a regulatory perspective, All-trans-Retinyl Oleate is classified as a cosmetic ingredient under stringent guidelines set by global health authorities. Its safety profile is well-documented, with minimal adverse effects reported when used as directed. However, ongoing research continues to evaluate its long-term effects on different skin types and ethnicities to ensure universal applicability.

In conclusion, All-trans-Retinyl Oleate, CAS No. 631-88-9, stands as a testament to the convergence of chemistry and dermatology in advancing skincare solutions. With its versatile benefits and robust scientific backing, this compound is poised to remain a key player in the evolving landscape of cosmeceuticals.